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Compound of Interest

Compound Name: 6,7-Dehydroferruginol

CAS No.: 34539-84-9

Cat. No.: B1602196

Get Quote

CAS Number: 34539-84-9

This guide provides an in-depth technical overview of 6,7-Dehydroferruginol, an abietane

diterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug

development. This document consolidates available information on its chemical identity, properties,

natural sources, and biological activities, with a particular focus on its antioxidant and potential

cytotoxic effects.

Chemical Identity and Properties
6,7-Dehydroferruginol is systematically known as (4bS,8aS)-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a-

tetrahydrophenanthren-3-ol.[1][2] It belongs to the abietane class of diterpenoids, characterized by a

tricyclic carbon skeleton.

Table 1: Physicochemical Properties of 6,7-Dehydroferruginol
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Property Value Source

CAS Number 34539-84-9 [3]

Molecular Formula C₂₀H₂₈O [2]

Molecular Weight 284.4 g/mol [2]

IUPAC Name

(4bS,8aS)-4b,8,8-trimethyl-2-

propan-2-yl-5,6,7,8a-

tetrahydrophenanthren-3-ol

[2]

Synonyms

DELTA6-Dehydroferruginol, D6-

Dehydroferruginol, 6,7-

Didehydroferruginol, 6,8,11,13-

Abietatetraen-12-ol

[1]

digraph "6_7_Dehydroferruginol_Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext, fontname="Helvetica", fontsize=10];

edge [fontname="Helvetica", fontsize=10];

// Atom nodes

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1.4,0!"];

C3 [label="C", pos="2.1,1.2!"];

C4 [label="C", pos="1.4,2.4!"];

C5 [label="C", pos="0,2.4!"];

C6 [label="C", pos="-0.7,1.2!"];

C7 [label="C", pos="-2.1,1.2!"];

C8 [label="C", pos="-2.8,0!"];

C9 [label="C", pos="-2.1,-1.2!"];

C10 [label="C", pos="-0.7,-1.2!"];

C11 [label="C", pos="3.5,1.2!"];

C12 [label="C", pos="4.2,0!"];

C13 [label="C", pos="3.5,-1.2!"];

C14 [label="C", pos="2.1,-1.2!"];

C15 [label="C", pos="4.9,2.4!"];

C16 [label="C", pos="6.3,2.4!"];
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C17 [label="C", pos="4.9,3.8!"];

C18 [label="C", pos="-3.5,-2.4!"];

C19 [label="C", pos="-2.1,-2.6!"];

C20 [label="C", pos="-0.7,-2.6!"];

O1 [label="O", pos="2.8,3.6!"];

H1[label="H", pos="3.5,4.2!"];

// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C10;

C10 -- C1;

C3 -- C11;

C11 -- C12;

C12 -- C13;

C13 -- C14;

C14 -- C2;

C11 -- C15;

C15 -- C16;

C15 -- C17;

C9 -- C18;

C10 -- C19;

C10 -- C20;

C4 -- O1;

O1 -- H1;
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// Double bonds

C7 -- C8 [style=double];

}

Caption: Chemical structure of 6,7-Dehydroferruginol.

Natural Occurrence and Isolation
6,7-Dehydroferruginol is a naturally occurring diterpenoid found in various plant species, particularly

within the Cupressaceae family. It has been identified in the epicuticular waxes of Glyptostrobus

pensilis and has also been reported in Calocedrus macrolepis and Calocedrus formosana.[2][4]

Isolation Protocol:

An established method for the isolation of 6,7-Dehydroferruginol involves its extraction from the

wood-drying byproducts of Sugi (Cryptomeria japonica). While a detailed, step-by-step protocol for its

synthesis is not readily available in the literature, it can be obtained from its natural sources through

chromatographic techniques.

Spectroscopic Data
Detailed 1H and 13C NMR spectral data for 6,7-Dehydroferruginol are not extensively published.

However, its mass spectrum is available and serves as a key analytical tool for its identification.

Mass Spectrometry:

The mass spectrum of 6,7-Dehydroferruginol has been reported and can be accessed through

various spectral databases.[1] The fragmentation pattern is characteristic of the abietane skeleton and

provides valuable information for structural elucidation.

Biological Activities
The biological activities of 6,7-Dehydroferruginol are an area of growing interest, largely informed by

the well-documented pharmacological properties of its close structural analog, ferruginol.

Antioxidant Activity
6,7-Dehydroferruginol has been identified as a product of the antioxidant reaction of ferruginol,

suggesting it plays a role in the radical scavenging process. The proposed mechanism involves the
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formation of a quinone methide intermediate from ferruginol, which can then be converted to the more

stable 6,7-Dehydroferruginol.

Ferruginol Quinone Methide Intermediate- H•Radical Species (R•) Oxidative Stress 6,7-DehydroferruginolIsomerization

Click to download full resolution via product page

Caption: Proposed role of 6,7-Dehydroferruginol in the antioxidant mechanism of ferruginol.

This involvement in the antioxidant cascade of a known potent antioxidant highlights the potential of

6,7-Dehydroferruginol as a radical scavenger and cytoprotective agent.

Cytotoxic Activity
While direct studies on the cytotoxic effects of 6,7-Dehydroferruginol are limited, the extensive

research on ferruginol provides a strong basis for predicting its potential as an anticancer agent.

Ferruginol has demonstrated significant cytotoxic activity against a range of cancer cell lines,

including non-small cell lung cancer and thyroid cancer.[5][6]

Table 2: Cytotoxic Activity of Ferruginol (a close analog)

Cell Line Cancer Type IC₅₀ (µM) Source

A549 Non-small cell lung
Dose-dependent

cytotoxicity
[5]

CL1-5 Non-small cell lung
Dose-dependent

cytotoxicity
[5]

MDA-T32 Thyroid 12 [6][7][8]

MCF-7 Breast 19 [9]

SK-MEL-28 Melanoma ~50 [9]

The primary mechanism of ferruginol-induced cytotoxicity is the induction of apoptosis.[6] This

process is often mediated through the intrinsic mitochondrial pathway, characterized by the following

key events:
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Increased production of Reactive Oxygen Species (ROS)

Loss of mitochondrial membrane potential

Upregulation of the pro-apoptotic protein Bax

Downregulation of the anti-apoptotic protein Bcl-2

Activation of caspases (e.g., caspase-3, -8, and -9)[5]

Given the structural similarity between ferruginol and 6,7-Dehydroferruginol, it is highly probable that

6,7-Dehydroferruginol also exerts cytotoxic effects through a similar apoptosis-inducing mechanism.

Cancer Cell

6,7-Dehydroferruginol

↑ ROS Production

↓ Mitochondrial
Membrane Potential

↑ Bax ↓ Bcl-2

Caspase Activation

Apoptosis
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Click to download full resolution via product page

Caption: Postulated apoptotic pathway induced by 6,7-Dehydroferruginol.

Future Directions
6,7-Dehydroferruginol represents a promising natural product for further investigation. Key areas for

future research include:

Development of a robust and scalable synthetic protocol to ensure a consistent supply for research

purposes.

Comprehensive spectroscopic characterization, including detailed 1D and 2D NMR analysis, to

create a complete analytical profile.

Direct evaluation of its cytotoxic activity against a panel of cancer cell lines to determine its IC₅₀

values and compare its potency to ferruginol and other established anticancer agents.

In-depth mechanistic studies to confirm its mode of action and identify specific molecular targets.

Conclusion
6,7-Dehydroferruginol is an abietane diterpenoid with confirmed antioxidant properties and strong

potential as a cytotoxic agent. While further research is needed to fully elucidate its pharmacological

profile and mechanism of action, the existing data, particularly in relation to its structural analog

ferruginol, position it as a valuable lead compound for the development of novel therapeutics. This

guide provides a foundation for researchers to build upon in their exploration of this intriguing natural

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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